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Introduction
Acridine Orange Base is a versatile fluorescent dye with a wide range of applications in

cellular and molecular biology. Its metachromatic properties, allowing it to fluoresce differently

upon binding to double-stranded DNA (dsDNA), single-stranded DNA (ssDNA), and RNA, make

it an invaluable tool for investigating cellular processes. This technical guide provides an in-

depth overview of the solubility of Acridine Orange Base, detailed protocols for solvent

preparation, and its application in key experimental workflows.

Physicochemical Properties
Molecular Formula: C₁₇H₁₉N₃[1]

Molecular Weight: 265.35 g/mol [1]

Appearance: Orange to red-brown powder

Solubility of Acridine Orange Base
The solubility of Acridine Orange Base is critical for the preparation of stock and working

solutions for various experimental applications. The following table summarizes the solubility of
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Acridine Orange Base in a range of common laboratory solvents. It is important to note that

solubility can be influenced by factors such as temperature, pH, and the presence of salts. For

some solvents, the use of ultrasonication or gentle warming may be necessary to achieve the

specified concentration.[2]
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Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

Aqueous Solutions

Water 5.83 - 6 ~21.97 - 22.6

May require

sonication and

warming to 60°C.[2][3]

Forms a clear, dark

orange or amber

solution at 1 mg/mL.

1 M HCl 1 - 200 ~3.77 - 753.69

Forms a clear

solution. High

concentration may

require sonication.

1 N HCl 1 ~3.77

Phosphate-Buffered

Saline (PBS), pH 7.2
~1 ~3.77

Aqueous solutions in

PBS are not

recommended for

storage longer than

one day.

Organic Solvents

Dimethyl Sulfoxide

(DMSO)
20 - 35 ~75.37 - 131.90

May require

sonication.

Hygroscopic DMSO

can impact solubility;

use newly opened

solvent.

Ethanol 0.3 - 2 ~1.13 - 7.54

2-Methoxyethanol

(EGME)
4 ~15.07

Dimethylformamide

(DMF)
2 ~7.54
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Solvent Preparation and Storage
Proper preparation and storage of Acridine Orange Base solutions are crucial for obtaining

reliable and reproducible experimental results.

Stock Solution Preparation
Organic Stock Solutions (e.g., 1-10 mM in DMSO)

Weigh the desired amount of Acridine Orange Base powder in a suitable container.

Add the appropriate volume of high-purity, anhydrous DMSO to achieve the target

concentration.

Vortex or sonicate the solution until the dye is completely dissolved.

Store the stock solution in a tightly sealed, light-protected vial at -20°C for up to one month

or -80°C for up to six months.

Aqueous Stock Solutions (e.g., 2 mg/mL in dH₂O)

Dissolve 2 mg of Acridine Orange Base in 1 mL of distilled water.

Mix thoroughly until the dye is dissolved.

Store this stock solution refrigerated and protected from light.

Working Solution Preparation
Working solutions should be freshly prepared from the stock solution for each experiment. The

final concentration of the working solution will depend on the specific application.

General Dilution Procedure:

Further dilutions of the stock solution into aqueous buffers (e.g., PBS) or isotonic saline should

be made immediately prior to the experiment. It is important to ensure that the final

concentration of the organic solvent (e.g., DMSO) is insignificant, as it may have physiological

effects at low concentrations.
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Experimental Protocols
Acridine Orange Base is utilized in a variety of experimental techniques to assess cellular

characteristics. Below are detailed protocols for some of its key applications.

Nucleic Acid Staining and Visualization
Acridine Orange differentially stains dsDNA and ssDNA/RNA, which is fundamental to many of

its applications.

Binding to dsDNA: Intercalates into the double helix and fluoresces green (Excitation max:

~502 nm, Emission max: ~525 nm).

Binding to ssDNA or RNA: Binds electrostatically and fluoresces red or orange-red

(Excitation max: ~460 nm, Emission max: ~650 nm).

Acridine Orange binding to nucleic acids.

Cell Cycle Analysis by Flow Cytometry
This protocol utilizes the differential staining of DNA and RNA to distinguish between different

phases of the cell cycle.

Reagents:

Citrate-Phosphate Buffers:

Solution X (0.1 M Citric Acid): Dissolve 2.1 g of citric acid monohydrate in 100 mL of dH₂O.

Solution Y (0.2 M Dibasic Sodium Phosphate): Dissolve 2.84 g of anhydrous, dibasic

sodium phosphate in 100 mL of dH₂O.

pH 3.0 Buffer: Mix 79.45 mL of Solution X with 20.55 mL of Solution Y.

pH 3.8 Buffer: Mix 64.5 mL of Solution X with 35.5 mL of Solution Y.

Stock Buffer #1 (Permeabilization Buffer): 0.1% Triton X-100, 0.2 M Sucrose, 10⁻⁴ M EDTA

in 2 x 10⁻² M phosphate buffer, pH 3.5.
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Stock Buffer #2 (Staining Buffer Base): 0.1 M NaCl in 1 x 10⁻² M phosphate buffer, pH 3.8.

Acridine Orange Stock Solution: 2 mg/mL in dH₂O.

Acridine Orange Staining Solution (Working Solution): Dilute the Acridine Orange stock

solution 1:100 in Stock Buffer #2 to a final concentration of 20 µg/mL. Prepare fresh for each

experiment.

Protocol:

Harvest 10⁵ - 10⁶ cells in 100 µL of media.

Add 0.5 mL of Stock Buffer #1.

Incubate for 1 minute.

Add 0.5 mL of Acridine Orange Staining Solution.

Analyze immediately on a flow cytometer with excitation at 488 nm, collecting green

fluorescence at ~530 nm and red fluorescence at >600 nm.
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Start:
10^5 - 10^6 cells
in 100 µL media

Add 0.5 mL
Permeabilization Buffer

(Stock Buffer #1)

Incubate
1 minute

Add 0.5 mL
AO Staining Solution

Analyze immediately
on Flow Cytometer

Click to download full resolution via product page

Flow cytometry cell cycle analysis workflow.

Apoptosis Detection
This method distinguishes between viable, apoptotic, and necrotic cells based on membrane

integrity and chromatin condensation.

Principle:

Viable cells: Uniform green nucleus with intact structure.

Early apoptotic cells: Condensed chromatin and/or chromatin fragmentation, resulting in

bright green or yellow-orange fluorescence.
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Late apoptotic and necrotic cells: Loss of membrane integrity allows ethidium bromide (used

in conjunction with AO) to enter and stain the nucleus red/orange, while AO staining is

diminished.

Reagents:

Acridine Orange/Ethidium Bromide (AO/EB) staining solution (commercially available or

prepared as a mixture of AO and EB in PBS).

Protocol:

Treat cells with the experimental compound.

Harvest cells and wash with PBS.

Resuspend the cell pellet in a small volume of PBS.

Add a small volume of AO/EB staining solution to the cell suspension and mix gently.

Incubate for a short period (e.g., 5 minutes) at room temperature, protected from light.

Observe the cells under a fluorescence microscope using a blue filter.
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Start:
Cell Culture with

Experimental Treatment

Harvest and Wash Cells
with PBS

Resuspend in PBS

Add AO/EB
Staining Solution

Incubate at RT
(Protected from Light)

Observe under
Fluorescence Microscope
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Apoptosis detection workflow using AO/EB.

RNA Quantification
The differential fluorescence of Acridine Orange when bound to RNA can be used to assess the

transcriptional activity of cells.

Principle:

The intensity of red fluorescence is proportional to the amount of RNA in the cell. This can be

quantified using fluorescence microscopy and image analysis software or by flow cytometry.
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Protocol (Microscopy-based):

Fix cells using a suitable method (e.g., paraformaldehyde).

Permeabilize the cells (e.g., with Triton X-100).

Incubate with an RNase-free Acridine Orange staining solution.

Wash to remove excess dye.

Mount the slides and visualize using a fluorescence microscope with appropriate filters for

green (DNA) and red (RNA) fluorescence.

Quantify the red fluorescence intensity per cell using image analysis software.

Safety and Handling
Acridine Orange Base should be handled with care in a laboratory setting.

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, a lab coat,

and eye protection.

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area.

Storage: Store in a dry, cool, and well-ventilated place, away from incompatible materials

such as strong oxidizing agents. The recommended storage temperature is generally room

temperature or between 15-25°C.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion
Acridine Orange Base is a powerful and versatile fluorescent probe for the study of nucleic

acids and cellular processes. A thorough understanding of its solubility characteristics and the

use of standardized protocols for solution preparation and experimental application are

essential for generating accurate and reproducible data. This guide provides a comprehensive

resource for researchers to effectively utilize Acridine Orange Base in their studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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